Cas no 1088994-22-2 (5-Methyl-2-(pyrimidin-2-yl)benzoic acid)
1088994-22-2 structure
Product Name:5-Methyl-2-(pyrimidin-2-yl)benzoic acid
CAS No:1088994-22-2
MF:C12H10N2O2
MW:214.220002651215
MDL:MFCD14706695
CID:820224
PubChem ID:44517264
Update Time:2024-11-03
5-Methyl-2-(pyrimidin-2-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Methyl-2-(pyrimidin-2-yl)benzoicacid
- 5-methyl-2-pyrimidin-2-ylbenzoic acid
- 5-methyl-2-(pyrimidin-2-yl)benzoic acid
- 5-Methyl-2-(2-pyrimidyl)benzoic Acid
- WKBKHXGASBZRMI-UHFFFAOYSA-N
- BBL102247
- STL556046
- RP26810
- 2-(2-Pyrimidinyl)-5-methylbenzoic acid
- 5-methyl-2-pyrimidin-2-yl-benzoic acid
- 5-Methyl-2-pyrimidin-2-yl benzoic acid
- SY027858
- 5-methyl-2
- 5-methyl-2-pyrimidin-2`-yl-benzoic acid
- J-517750
- SCHEMBL607770
- 5-methyl-2-(2-pyrimidinyl)benzoic acid
- AKOS016001552
- MFCD14706695
- 1088994-22-2
- AU-004/43508090
- CS-W003870
- DB-012276
- DS-2202
- SB60544
- DTXSID70659246
- 5-Methyl-2-(pyrimidin-2-yl)benzoic acid
-
- MDL： MFCD14706695
- Inchi： 1S/C12H10N2O2/c1-8-3-4-9(10(7-8)12(15)16)11-13-5-2-6-14-11/h2-7H,1H3,(H,15,16)
- InChI Key： WKBKHXGASBZRMI-UHFFFAOYSA-N
- SMILES： OC(C1C=C(C)C=CC=1C1N=CC=CN=1)=O
Computed Properties
- Exact Mass: 214.07400
- Monoisotopic Mass: 214.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.1
- XLogP3: 1.8
Experimental Properties
- Density: 1.260
- Boiling Point: 316 ºC
- Flash Point: 145 ºC
- PSA: 63.08000
- LogP: 2.15020
5-Methyl-2-(pyrimidin-2-yl)benzoic acid Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Methyl-2-(pyrimidin-2-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UA903-5g |
5-Methyl-2-(pyrimidin-2-yl)benzoic acid |
1088994-22-2 | 97% | 5g |
2652.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UA903-50mg |
5-Methyl-2-(pyrimidin-2-yl)benzoic acid |
1088994-22-2 | 97% | 50mg |
83.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UA903-1g |
5-Methyl-2-(pyrimidin-2-yl)benzoic acid |
1088994-22-2 | 97% | 1g |
860.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UA903-250mg |
5-Methyl-2-(pyrimidin-2-yl)benzoic acid |
1088994-22-2 | 97% | 250mg |
341CNY | 2021-05-08 | |
| Chemenu | CM157383-1g |
5-Methyl-2-(pyrimidin-2-yl)benzoicacid |
1088994-22-2 | 95+% | 1g |
$128 | 2021-08-05 | |
| Chemenu | CM157383-5g |
5-Methyl-2-(pyrimidin-2-yl)benzoicacid |
1088994-22-2 | 95+% | 5g |
$370 | 2021-08-05 | |
| Chemenu | CM157383-10g |
5-Methyl-2-(pyrimidin-2-yl)benzoicacid |
1088994-22-2 | 95+% | 10g |
$589 | 2021-08-05 | |
| Chemenu | CM157383-25g |
5-Methyl-2-(pyrimidin-2-yl)benzoicacid |
1088994-22-2 | 95+% | 25g |
$1197 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UA903-200mg |
5-Methyl-2-(pyrimidin-2-yl)benzoic acid |
1088994-22-2 | 97% | 200mg |
195.0CNY | 2021-07-12 | |
| TRC | M321623-50mg |
5-Methyl-2-(pyrimidin-2-yl)benzoic Acid |
1088994-22-2 | 50mg |
$ 50.00 | 2022-06-04 |
5-Methyl-2-(pyrimidin-2-yl)benzoic acid Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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